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Cat. No.: B1166099 Get Quote

Technical Support Center: Adhesion of Ketac-
Bond
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

effect of surface conditioning on the adhesion of Ketac-Bond.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of surface conditioning before applying Ketac-Bond?

Surface conditioning is a critical step for ensuring optimal adhesion of Ketac-Bond, a glass

ionomer cement. The primary purpose is to remove the dentinal smear layer, which is a layer of

debris created during cavity preparation.[1][2][3][4] By removing this layer, the conditioner

allows for a chemical bond to form between the glass ionomer cement and the tooth structure,

leading to improved adhesion and a better marginal seal.[1][5]

Q2: What is the recommended surface conditioner for Ketac-Bond?

The manufacturer recommends using Ketac™ Conditioner for optimal chemical bonding.[6][7]

[8] This conditioner is a mild polyacrylic acid solution designed specifically to clean the tooth

surface without causing post-operative sensitivity.[1][3][4][5]

Q3: What are the consequences of not using a surface conditioner with Ketac-Bond?
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Failing to use a surface conditioner can lead to a weaker bond between the Ketac-Bond and

the tooth structure. An overextended working time without proper conditioning can result in a

loss of adhesion to both enamel and dentin.[8] While some newer glass ionomer products are

designed for use without a conditioner, traditional materials like Ketac-Bond rely on this step

for optimal performance.[9]

Q4: Can I use a different type of acid, such as phosphoric acid, to condition the dentin for

Ketac-Bond?

While some studies have investigated the use of phosphoric acid with resin-modified glass

ionomer cements (RMGICs), it is generally not recommended for conventional glass ionomers

like Ketac-Bond.[10][11] The use of a mild polyacrylic acid is advised to avoid over-etching the

dentin, which can compromise the chemical bond and potentially lead to post-operative

sensitivity.[3][4]

Troubleshooting Guide
Q5: We are experiencing low bond strength in our experiments with Ketac-Bond. What are the

potential causes?

Low bond strength with Ketac-Bond can stem from several factors in the experimental

protocol. Here are some common areas to investigate:

Inadequate Surface Conditioning: Ensure that the Ketac Conditioner is applied for the

recommended time (typically 10-20 seconds) and then thoroughly rinsed.[3][6][7][8]

Incomplete removal of the smear layer will impede chemical adhesion.

Improper Drying of the Tooth Surface: After rinsing the conditioner, the tooth surface should

be gently dried, not desiccated. The surface should have a matt, shiny appearance.[7][8][12]

Over-drying can lead to post-operative sensitivity and may affect the bond.[7][8][12]

Contamination: After conditioning, the surface must be kept free from contaminants like

saliva or blood.

Incorrect Mixing Ratio: Ensure the powder-to-liquid ratio of the Ketac-Bond cement is

correct as per the manufacturer's instructions. An incorrect ratio can alter the material's

properties, including its adhesive strength.
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Exceeding Working Time: The cement should be applied within the specified working time.

An overextended working time can lead to a loss of adhesion.[8]

Data on Bond Strength
The following table summarizes the shear bond strength of glass ionomer cements under

different surface conditioning protocols as reported in various studies.

Glass Ionomer Cement Surface Conditioning
Mean Shear Bond Strength
(MPa)

Resin-Modified GIC (Fuji II LC) 10% Polyacrylic Acid (10s) 8.33 (± 2.35)

Traditional GIC (Ketac-fil) 10% Polyacrylic Acid (10s) 2.46 (± 1.60)

Traditional GIC (Ketac Molar) 10% Polyacrylic Acid (10s) 0.83 (± 1.18)

Traditional GIC (Fuji IX) 10% Polyacrylic Acid (10s) 1.45 (± 1.70)

Note: The data above is from a study on caries-affected dentin and illustrates the comparative

bond strengths of different types of glass ionomer cements.[13]

Experimental Protocols
Protocol for Surface Conditioning and Application of
Ketac-Bond

Preparation: Prepare the tooth surface by removing any carious tissue. No undercuts are

necessary for Ketac-Bond application.[6][8][12]

Pulp Protection: For areas in close proximity to the pulp, apply a hard-setting calcium

hydroxide material to protect the pulp from irritation.[6][8][12]

Conditioning:

Apply Ketac™ Conditioner (polyacrylic acid) to the prepared surfaces.[6][7][8]

Allow the conditioner to react for 10 seconds.[6][7][8]
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Thoroughly rinse the surface with copious amounts of water.[6][7][8]

Drying:

Gently dry the cavity with 2-3 short intervals of oil- and water-free air, or dab dry with

cotton pellets.[7][8][12]

Crucially, do not over-dry. The surface should retain a matt, shiny appearance.[7][8][12]

Mixing and Application:

Dispense the Ketac-Bond powder and liquid according to the manufacturer's instructions.

Mix for the recommended time (e.g., 30 seconds).[12]

Apply the mixed cement to the prepared cavity within the specified working time (e.g., 2

minutes including mixing).[12]

Setting: Allow the material to set for the recommended time (e.g., 4 minutes from the start of

mixing).[12]

Visual Guides

Surface Preparation Conditioning Cement Application

1. Prepare Cavity 2. Pulp Protection 3. Apply Ketac
Conditioner (10s) 4. Rinse Thoroughly 5. Gently Dry

(Do not desiccate) 6. Mix Ketac-Bond 7. Apply Cement 8. Allow to Set

Click to download full resolution via product page

Caption: Experimental workflow for Ketac-Bond application.
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Caption: Troubleshooting flowchart for low bond strength.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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